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Compound of Interest

Compound Name: Hexamethylenediisocyanate

Cat. No.: B165251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexamethylene diisocyanate (HDI), with the CAS number 822-06-0, is an aliphatic diisocyanate

that serves as a critical building block in the production of high-performance polyurethane

products. Its unique properties, including excellent resistance to ultraviolet radiation, abrasion,

and weathering, make it a preferred raw material for durable coatings, adhesives, and

elastomers.[1][2] However, its high reactivity also presents significant health hazards,

necessitating a thorough understanding of its properties and safe handling procedures. This

technical guide provides an in-depth overview of the core physicochemical properties,

analytical methods, and toxicological pathways of Hexamethylene diisocyanate.

Core Physicochemical and Toxicological Properties
A summary of the key quantitative data for Hexamethylene diisocyanate is presented in the

tables below for easy reference and comparison.

Table 1: Physicochemical Properties of Hexamethylene
Diisocyanate
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Property Value Reference

CAS Number 822-06-0 [3]

Molecular Formula C₈H₁₂N₂O₂ [1][3]

Molecular Weight 168.2 g/mol [1][3]

Appearance
Colorless to slightly yellow

liquid
[1][3][4]

Odor Sharp, pungent [3][5]

Melting Point -67 °C (-89 °F) [3][4]

Boiling Point 255 °C (491 °F) [3]

Density 1.047 g/cm³ at 25 °C [3]

Vapor Pressure 0.05 mmHg at 25 °C [1][3]

Flash Point 130 - 140 °C (266 - 284 °F) [3]

Autoignition Temperature 454 °C (849.2 °F) [6]

Water Solubility Reacts with water [4][5]

Explosive Limits
Lower: 0.9 Vol %, Upper: 9.5

Vol %
[6]

Table 2: Toxicological Data for Hexamethylene
Diisocyanate
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Parameter Value Species Reference

Oral LD50 738 mg/kg Rat [6]

Dermal LD50 593 mg/kg Rat [6]

Inhalation LC50 (4h) 0.124 mg/L (ATE) Rat [6]

Skin

Corrosion/Irritation
Causes skin irritation [6]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
[6]

Respiratory

Sensitization

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled

[6]

Skin Sensitization
May cause an allergic

skin reaction
[6]

Table 3: Occupational Exposure Limits for
Hexamethylene Diisocyanate

Organization Limit Value

NIOSH REL TWA (10-hour) 0.005 ppm (0.035 mg/m³)

Ceiling (10-minute) 0.020 ppm (0.140 mg/m³)

ACGIH TLV TWA (8-hour) 0.005 ppm

OSHA PEL Not established

Industrial Applications and Significance
Hexamethylene diisocyanate is a key component in the synthesis of polyurethane materials. Its

primary applications include:
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Coatings and Paints: HDI is extensively used as a crosslinking agent in two-component

polyurethane coating systems, particularly for automotive and industrial applications where

high durability, chemical resistance, and UV stability are required.[1]

Adhesives and Sealants: It enhances the bonding strength and flexibility of various adhesive

formulations.[2]

Elastomers: HDI contributes to the production of flexible and resilient polyurethane

elastomers used in the automotive and construction industries.[2]

Experimental Protocols
Determination of Isocyanate (NCO) Content by Titration
This method determines the percentage of reactive isocyanate groups in a sample by reacting

them with an excess of di-n-butylamine and then back-titrating the unreacted amine with a

standardized solution of hydrochloric acid.

Reagents:

Di-n-butylamine solution (0.2 N in dry toluene or THF)

Standardized hydrochloric acid (0.5 N, aqueous)

Toluene or Tetrahydrofuran (THF), anhydrous

2-Propanol (Isopropyl alcohol)

Bromphenol blue indicator solution

Procedure:

Accurately weigh approximately 2-5 g of the sample into a 250 mL Erlenmeyer flask.

Add 25 mL of the di-n-butylamine solution to the flask.

Add a magnetic stir bar, stopper the flask, and stir the mixture for 15 minutes to allow for the

reaction to complete.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp120-c6.pdf
https://lcslaboratory.com/air-sampling-for-isocyanates/
https://lcslaboratory.com/air-sampling-for-isocyanates/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 150 mL of 2-propanol to the flask.

Add a few drops of bromphenol blue indicator.

Titrate the solution with the standardized 0.5 N hydrochloric acid solution until the color

changes from blue to a yellow-green endpoint.

Perform a blank titration using the same procedure but without the sample.

Calculate the %NCO using the following formula:

%NCO = [(V_blank - V_sample) * N_HCl * 4.202] / W_sample

Where:

V_blank = Volume of HCl used for the blank titration (mL)

V_sample = Volume of HCl used for the sample titration (mL)

N_HCl = Normality of the HCl solution

W_sample = Weight of the sample (g)

4.202 is a constant derived from the molecular weight of the NCO group.

Analysis of Airborne Hexamethylene Diisocyanate
(OSHA Method 42)
This method is used for the determination of airborne HDI in the workplace. It involves

collecting air samples on a filter impregnated with a derivatizing agent, followed by analysis

using High-Performance Liquid Chromatography (HPLC).

Materials:

Personal air sampling pump

37-mm glass fiber filters coated with 1-(2-pyridyl)piperazine (1-2 PP)
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Three-piece 37-mm cassettes

HPLC system with UV or fluorescence detector

Acetonitrile, HPLC grade

Dimethyl sulfoxide (DMSO), HPLC grade

Ammonium acetate

Glacial acetic acid

Procedure:

Sample Collection:

Calibrate a personal air sampling pump to a flow rate of approximately 1 L/min.

Assemble a sampling train by placing a 1-2 PP coated filter in a three-piece cassette. For

open-face sampling, remove the inlet section of the cassette.

Attach the cassette to the sampling pump and place it in the breathing zone of the worker.

Collect an air sample for a known period, typically between 15 minutes and 4 hours. The

total sample volume should be between 60 to 240 liters.

After sampling, cap the cassette and send it to the laboratory for analysis.

Sample Preparation and Analysis:

Extract the filter with a solution of 90:10 (v/v) acetonitrile:DMSO.

Analyze the extract by HPLC.

Column: A C18 or polar-modified column is typically used.

Mobile Phase: A buffered acetonitrile/water mixture.
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Detection: UV detection at 254 nm or fluorescence detection with excitation at 240 nm and

emission at 370 nm.

Prepare a calibration curve using standards of the HDI-1-2 PP derivative.

Quantify the amount of HDI in the sample by comparing its peak area to the calibration

curve.
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Caption: Simplified signaling pathway of HDI-induced respiratory sensitization and asthma.

Experimental Workflow for Airborne HDI Analysis
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Caption: General experimental workflow for the analysis of airborne Hexamethylene

diisocyanate.

Logical Relationship of HDI Industrial Uses
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Caption: Logical relationship illustrating the primary industrial applications of Hexamethylene

diisocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexamethylene Diisocyanate (CAS 822-06-0): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165251#hexamethylenediisocyanate-cas-number-
822-06-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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